molecular formula C14H18O2 B14344329 3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one CAS No. 93098-89-6

3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one

Cat. No.: B14344329
CAS No.: 93098-89-6
M. Wt: 218.29 g/mol
InChI Key: GSKMYPSKDQJZAG-UHFFFAOYSA-N
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Description

3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one is a complex organic compound with a unique structure that includes a dibenzofuran core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one typically involves multiple steps, starting from simpler organic molecules. One common method involves the cyclization of appropriate precursors under controlled conditions. Specific details on the reaction conditions, such as temperature, pressure, and catalysts, are crucial for optimizing the yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with stringent control over reaction parameters to ensure consistency and quality. The use of automated reactors and continuous flow systems can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

    Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH are critical for achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce more saturated compounds.

Scientific Research Applications

3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one has several applications in scientific research:

    Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: It can be used to investigate biological pathways and interactions due to its unique structure.

    Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one exerts its effects depends on its interaction with molecular targets. These interactions can involve binding to specific proteins or enzymes, altering their activity and triggering downstream effects. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

    Dibenzofuran: A simpler analog with a similar core structure but lacking the additional functional groups.

    3,6-Dimethyl-2,3,3a,4,5,7a-hexahydrobenzofuran: Another related compound with a different substitution pattern.

Uniqueness

3,3-Dimethyl-3,4,5a,6,7,8-hexahydrodibenzo[b,d]furan-1(2H)-one is unique due to its specific substitution pattern and the presence of the hexahydro-dibenzo core. This structure imparts distinct chemical and physical properties, making it valuable for various applications.

Properties

CAS No.

93098-89-6

Molecular Formula

C14H18O2

Molecular Weight

218.29 g/mol

IUPAC Name

3,3-dimethyl-2,4,5a,6,7,8-hexahydrodibenzofuran-1-one

InChI

InChI=1S/C14H18O2/c1-14(2)7-10(15)13-9-5-3-4-6-11(9)16-12(13)8-14/h5,11H,3-4,6-8H2,1-2H3

InChI Key

GSKMYPSKDQJZAG-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2=C(C(=O)C1)C3=CCCCC3O2)C

Origin of Product

United States

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